(E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N4O2/c25-19(18-16-21-24-10-5-15-26-20(18)24)23-13-11-22(12-14-23)9-4-8-17-6-2-1-3-7-17/h1-4,6-8,16H,5,9-15H2/b8-4+
• InChI Key: BLQRJWAZHKMCGF-XBXARRHUSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)N3CCN(CC3)CC=CC4=CC=CC=C4)OC1
• Isomeric SMILES: C1CN2C(=C(C=N2)C(=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4)OC1
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol
• CAS No.: 1421587-56-5

Description

(E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone is a methanone derivative featuring a pyrazolo[5,1-b][1,3]oxazine core linked to a piperazine moiety substituted with a cinnamyl group in the E-configuration. The pyrazolo-oxazin scaffold is notable for its bicyclic heteroaromatic structure, which contributes to enhanced metabolic stability and binding affinity in medicinal chemistry applications . The cinnamylpiperazinyl substituent may confer stereoselective interactions with biological targets, such as GPCRs or kinases, though specific pharmacological data for this compound remain undisclosed in publicly available literature.

Biological Activity

The compound (E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone is a synthetic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound belongs to a class of piperazine derivatives and features a unique combination of a cinnamyl group and a pyrazolo[5,1-b][1,3]oxazine moiety. The structural formula can be represented as follows:

$$\text{C}_{19}\text{H}_{22}\text{N}_4\text{O}$$

Table 1: Structural Characteristics

Property	Value
Molecular Formula	C19H22N4O
Molecular Weight	318.41 g/mol
Melting Point	Not available
Solubility	Soluble in DMSO and ethanol

Antimicrobial Activity

Research has indicated that compounds with similar structural frameworks exhibit significant antimicrobial properties. In a study evaluating various piperazine derivatives, several exhibited potent activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Antitumor Activity

The compound's potential as an antitumor agent has been explored through various in vitro studies. For instance, derivatives containing the piperazine moiety have shown promising results against cancer cell lines, including breast and lung cancer. A notable study demonstrated that certain analogs induced apoptosis in cancer cells via the mitochondrial pathway.

Neuropharmacological Effects

Piperazine derivatives are known for their neuropharmacological effects. The compound may interact with serotonin receptors, suggesting potential applications in treating anxiety and depression. Preliminary studies have shown that related compounds can modulate neurotransmitter levels, thereby influencing mood and behavior.

The precise mechanisms underlying the biological activities of (E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone are still under investigation. However, it is hypothesized that its activity may involve:

• Inhibition of Enzyme Activity: Similar compounds have been shown to inhibit enzymes critical for microbial survival.
• Receptor Modulation: Interaction with neurotransmitter receptors could explain its neuroactive properties.
• Induction of Apoptosis: Evidence suggests that the compound may trigger programmed cell death in tumor cells.

Study 1: Antimicrobial Evaluation

A recent study evaluated the antimicrobial efficacy of various piperazine derivatives, including our compound of interest. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, showcasing its potential as an antibacterial agent.

Study 2: Antitumor Activity

In vitro assays conducted on human lung carcinoma cells revealed that the compound induced significant cytotoxicity at concentrations above 10 µM. Flow cytometry analysis indicated an increase in apoptotic cells when treated with this compound compared to untreated controls.

Table 2: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50/EC50 Value
Antimicrobial	E. coli	32 µg/mL
Antitumor	Human lung carcinoma	10 µM
Neuropharmacological	Serotonin receptors	Not quantified

Comparison with Similar Compounds

Role of Piperazine Derivatives

The target compound and the compounds share piperazine or piperidine moieties, which are frequently employed to enhance solubility and bioavailability. For instance:

• The cinnamyl group in the target compound may increase lipophilicity, favoring blood-brain barrier penetration, whereas the 3-methoxyphenyl group in ’s compound could enhance aromatic stacking interactions with kinase ATP-binding pockets .
• In ’s compound (w3), the methylpiperazinyl group balances polarity and basicity, a common strategy in kinase inhibitor design .

Core Scaffold Variations

• Pyrazolo-oxazin vs.